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CAS No.: 499770-79-5
Cat. No.: B1602771
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In the landscape of modern drug discovery, the benzofuran moiety is a privileged scaffold,
forming the core of numerous natural products and synthetic compounds with a wide spectrum
of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2]
[3][4] Its rigid, planar structure and electron-rich nature make it an ideal foundation for
constructing complex, pharmacologically active molecules.[5] This guide focuses on a
particularly valuable derivative: 1-Benzofuran-5-yl isocyanate.

The introduction of an isocyanate group (-N=C=0) at the 5-position transforms the stable
benzofuran core into a highly versatile reactive intermediate. Isocyanates are powerful
electrophiles, readily reacting with nucleophiles such as alcohols, amines, and thiols to form
stable carbamate, urea, and thiocarbamate linkages, respectively.[6] This reactivity is the
cornerstone of its utility, enabling its use as a molecular linchpin in the synthesis of advanced
drug candidates, covalent probes, and bioconjugates. This document serves as a technical
resource for researchers, providing a comprehensive overview of the known and predicted
physicochemical properties of 1-Benzofuran-5-yl isocyanate, its synthesis, reactivity profile,
and strategic applications in pharmaceutical research.
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PART 1: Molecular Identity and Physicochemical
Properties

Precise characterization is fundamental to the effective use of any chemical reagent. While
extensive experimental data for 1-Benzofuran-5-yl isocyanate is not widely published, we can
consolidate known identifiers and predict key properties based on its structure and data from
analogous compounds.

Core ldentification

The foundational information for 1-Benzofuran-5-yl isocyanate is summarized below,
providing unambiguous identifiers for sourcing and database referencing.[7]

Property Value Source
IUPAC Name 1-Benzofuran-5-yl isocyanate [7]
CAS Number 499770-79-5 [7]
Molecular Formula CoHsNO:2 [7]
Molecular Weight 159.14 g/mol [7]
O=C=NC1=CC=C20C=CC2=
SMILES [7]
C1
NXBDATRNNMSVRF-
InChiKey [7]

UHFFFAOYSA-N

Predicted Physicochemical Data

The following table presents a combination of data derived from closely related structures and
computational predictions. These values should be considered estimates and validated
experimentally for critical applications.
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Property Predicted/Estimated Value = Rationale/Note

Based on similar aromatic
Physical State White to pale yellow solid isocyanates and benzofuran

derivatives.

Higher than the related 1-

benzofuran-5-yl methyl ether

Melting Point >33°C )
(31-33 °C) due to potential for
intermolecular interactions.[3]

. . ] » Isocyanates can polymerize at

Boiling Point > 200 °C (with decomposition)

elevated temperatures.[9]

Soluble in aprotic organic
solvents (e.g., DCM, THF,

B DMF, Acetonitrile). Reacts with ] )
Solubility reactive towards active

protic solvents (e.g., water,
hydrogens.[6][10]

The isocyanate group is highly

alcohols, primary/secondary

amines).

Characteristic asymmetric
) ~2250 - 2275 cm~1 (strong, ) o
IR Absorption harp) stretching vibration of the -
shar
P N=C=0 group.

Molecular Structure Visualization

The following diagram illustrates the molecular structure of 1-Benzofuran-5-yl isocyanate,
highlighting the fused ring system and the reactive isocyanate functional group.

Caption: Molecular structure of 1-Benzofuran-5-yl isocyanate.

PART 2: Synthesis and Reactivity
Proposed Synthetic Pathway

Aryl isocyanates are most commonly synthesized from the corresponding primary amine. The
proposed synthesis of 1-Benzofuran-5-yl isocyanate would therefore begin with 5-
aminobenzofuran. This precursor can be treated with phosgene or a phosgene equivalent, such
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as triphosgene, in an inert solvent. This method is robust but requires stringent safety
precautions due to the high toxicity of phosgene.

5-Aminobenzofuran Reaction

Purification
(Distillation or Crystallization)

Click to download full resolution via product page

Caption: Proposed synthesis of 1-Benzofuran-5-yl isocyanate.

Core Reactivity: The Isocyanate as an Electrophilic Hub

The synthetic utility of 1-Benzofuran-5-yl isocyanate stems from the high electrophilicity of the
central carbon atom in the -N=C=0 group. This carbon is susceptible to attack by a wide range
of nucleophiles, leading to the formation of diverse and stable adducts. This predictable
reactivity is crucial for its application in drug development.[6][10]

o Reaction with Alcohols: Forms carbamates (urethanes), a common linkage in
pharmaceuticals.

» Reaction with Amines: Forms ureas. This reaction is typically very fast and is a cornerstone of
many coupling strategies.

o Reaction with Water: An important consideration for handling and storage. The initial reaction
forms an unstable carbamic acid, which rapidly decarboxylates to yield the corresponding
amine (5-aminobenzofuran). This amine can then react with another molecule of isocyanate
to form a symmetric di-substituted urea, often leading to unwanted side products and
polymerization.[9][10]
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Caption: Reactivity of 1-Benzofuran-5-yl isocyanate with common nucleophiles.

PART 3: Applications in Drug Discovery and
Development

The dual functionality of this molecule—a biologically relevant benzofuran core and a versatile
reactive handle—makes it a powerful tool for medicinal chemists.

Synthesis of Novel Bioactive Compounds

The primary application is in the synthesis of novel compounds where a urea or carbamate
linkage is desired. Many FDA-approved drugs contain these functional groups. By reacting 1-
Benzofuran-5-yl isocyanate with a library of amines or alcohols that possess other
pharmacophoric features, researchers can rapidly generate a diverse set of new chemical
entities (NCESs) for screening. The benzofuran moiety itself can contribute to the binding affinity
or pharmacokinetic properties of the final molecule.[1][11]

Covalent Inhibitors and Chemical Probes
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The reactivity of the isocyanate group can be harnessed to form covalent bonds with
nucleophilic residues (e.g., lysine, serine, cysteine) on a biological target. This is a key strategy
for developing highly potent and selective covalent inhibitors. Furthermore, it can be used to
attach reporter tags, such as fluorophores or biotin, to a benzofuran-based ligand, creating
chemical probes to study target engagement and localization in cells.

PART 4: Experimental Protocol and Safety
lllustrative Protocol: Urea Synthesis

This protocol provides a self-validating, step-by-step methodology for a typical reaction.
Objective: To synthesize N-(benzyl)-N'-(1-benzofuran-5-yl)urea.
Methodology:

e Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (N2 or Argon),
dissolve 1-Benzofuran-5-yl isocyanate (1.0 eq) in anhydrous dichloromethane (DCM, 0.1
M).

» Reagent Addition: In a separate vial, dissolve benzylamine (1.0 eq) and a non-nucleophilic
base such as triethylamine (1.1 eq) in anhydrous DCM.

e Reaction: Cool the isocyanate solution to 0 °C using an ice bath. Add the benzylamine
solution dropwise over 5 minutes with vigorous stirring.

e Monitoring (Self-Validation): Allow the reaction to warm to room temperature. Monitor the
reaction progress by Thin Layer Chromatography (TLC). The disappearance of the limiting
reagent (isocyanate or amine) and the appearance of a new, typically less polar, product spot
indicates reaction completion. A co-spot of starting material and the reaction mixture is used
for confirmation.

e Workup: Once the reaction is complete (typically < 1 hour), quench the reaction by adding a
saturated aqueous solution of NH4Cl. Transfer the mixture to a separatory funnel and extract
the aqueous layer twice with DCM.

 Purification: Combine the organic layers, dry over anhydrous NazSOa, filter, and concentrate
under reduced pressure. Purify the crude product by flash column chromatography on silica
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gel to yield the pure urea product.

o Characterization: Confirm the structure of the product using *H NMR, 13C NMR, and High-
Resolution Mass Spectrometry (HRMS).

Safety, Handling, and Storage

Isocyanates are hazardous reagents that demand strict safety protocols.

o Toxicity and Sensitization: Isocyanates are potent respiratory and skin sensitizers.[9][12]
Chronic exposure, even at low levels, can lead to occupational asthma.[12] All manipulations
must be performed in a certified chemical fume hood.

o Personal Protective Equipment (PPE): Wear nitrile gloves (double-gloving is recommended),
a lab coat, and chemical safety goggles at all times.

o Reactivity with Water: Store 1-Benzofuran-5-yl isocyanate in a tightly sealed container
under an inert atmosphere (N2 or Argon) in a cool, dry place.[9] The container should be kept
away from moisture, amines, and strong bases to prevent violent reactions or uncontrolled
polymerization.[9][10]

e Disposal: Unused isocyanate should be quenched by slow addition to a solution of a high-
boiling point alcohol (e.g., isopropanol) and a base before disposal according to institutional
guidelines. Do not seal a container immediately after quenching as CO2 gas may be
generated.[9]

Conclusion

1-Benzofuran-5-yl isocyanate represents a specialized but highly valuable chemical tool for
the drug discovery professional. While its own biological activity is secondary, its true power lies
in its ability to serve as a bridge, connecting the well-established pharmacological potential of
the benzofuran scaffold with other molecular fragments through the robust and predictable
chemistry of the isocyanate group. By understanding its properties, reactivity, and handling
requirements, researchers can effectively leverage this reagent to accelerate the synthesis of
novel therapeutics and chemical probes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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